Cas no 1249382-16-8 (2-[(Tert-butylsulfanyl)methyl]pyrrolidine)

• Product Name: 2-[(Tert-butylsulfanyl)methyl]pyrrolidine
• CAS No: 1249382-16-8
• MF: C₉H₁₉NS
• MW: 173.318861246109
• MDL: MFCD16075916
• CID: 5231620
• PubChem ID: 61686508
• Update Time: 2026-03-07

2-[(Tert-butylsulfanyl)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-[(tert-butylsulfanyl)methyl]pyrrolidine
• Pyrrolidine, 2-[[(1,1-dimethylethyl)thio]methyl]-
• 2-[(Tert-butylsulfanyl)methyl]pyrrolidine

• MDL： MFCD16075916
• Inchi： 1S/C9H19NS/c1-9(2,3)11-7-8-5-4-6-10-8/h8,10H,4-7H2,1-3H3
• InChI Key： ZIMROLOYKGNBBD-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)CC1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• XLogP3: 2
• Topological Polar Surface Area: 37.3

Additional information on 2-[(Tert-butylsulfanyl)methyl]pyrrolidine

Introduction to 2-[(Tert-butylsulfanyl)methyl]pyrrolidine (CAS No. 1249382-16-8)

2-[(Tert-butylsulfanyl)methyl]pyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 1249382-16-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine class, characterized by a six-membered heterocyclic structure containing one nitrogen atom. The presence of a tert-butylsulfanyl (t-BuS) moiety and a methyl group at the 2-position of the pyrrolidine ring imparts unique chemical and pharmacological properties, making it a promising candidate for various research applications.

The tert-butylsulfanyl group, a sulfide derivative of isobutane, contributes to the steric bulk and electronic properties of the molecule. This structural feature can influence both the solubility and binding affinity of the compound, which are critical factors in drug design. The methyl group, on the other hand, introduces additional hydrophobicity and can serve as a point for further functionalization, enabling the synthesis of more complex derivatives.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of pyrrolidine derivatives as scaffolds for drug development. The three-dimensional structure of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy. These studies have revealed that the compound adopts an energetically favorable conformation, which may enhance its interactions with biological targets.

The pharmacological profile of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine has been explored in several preclinical studies. Researchers have demonstrated its ability to modulate certain enzyme activities and receptor binding affinities, suggesting potential therapeutic applications in areas such as neurology and immunology. For instance, preliminary data indicate that this compound may interact with sigma receptors, which are implicated in various neurological disorders.

One of the most intriguing aspects of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine is its synthetic versatility. The pyrrolidine core can be easily modified through various chemical reactions, allowing researchers to tailor its properties for specific applications. For example, nucleophilic substitution reactions can introduce additional functional groups, while cross-coupling reactions enable the attachment of aromatic or heterocyclic moieties. These modifications have opened up new avenues for designing novel bioactive molecules.

The synthesis of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine typically involves multi-step organic transformations starting from commercially available precursors. Key steps include the formation of the pyrrolidine ring followed by the introduction of the tert-butylsulfanyl and methyl groups. Advances in synthetic methodologies have improved both the yield and purity of this compound, making it more accessible for research purposes.

In vitro studies have shown that 2-[(Tert-butylsulfanyl)methyl]pyrrolidine exhibits interesting pharmacokinetic properties. Its moderate solubility in water and organic solvents allows for flexible formulation strategies, while its stability under various conditions ensures long-term storage without degradation. These characteristics are essential for developing effective pharmaceutical candidates.

The potential applications of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine extend beyond traditional drug development. It has been explored as a key intermediate in the synthesis of agrochemicals and specialty chemicals, where its unique structural features contribute to enhanced performance and efficacy. Additionally, its role as a building block in material science research is being investigated, particularly in the development of novel polymers and coatings.

Future research directions for 2-[(Tert-butylsulfanyl)methyl]pyrrolidine include further exploration of its biological activity and optimization of synthetic routes. By leveraging cutting-edge technologies such as high-throughput screening and structure-activity relationship (SAR) studies, scientists aim to uncover new therapeutic possibilities and refine production methods for greater efficiency.

The growing interest in 2-[(Tert-butylsulfanyl)methyl]pyrrolidine underscores its significance as a versatile chemical entity with broad applicability across multiple scientific disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.